Cas no 1019606-90-6 (1-4-(Cyclopropylmethoxy)-3-fluorophenylethan-1-amine)

1-4-(Cyclopropylmethoxy)-3-fluorophenylethan-1-amine is a specialized organic compound featuring a cyclopropylmethoxy group and a fluorine substituent on a phenylethanamine backbone. Its structural design offers unique steric and electronic properties, making it valuable in pharmaceutical and agrochemical research. The cyclopropylmethoxy moiety enhances metabolic stability, while the fluorine atom improves binding affinity and selectivity in target interactions. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, including potential CNS-active agents or enzyme inhibitors. Its well-defined purity and consistent reactivity ensure reliable performance in synthetic applications. Suitable for controlled environments, it requires handling under inert conditions to preserve stability.
1-4-(Cyclopropylmethoxy)-3-fluorophenylethan-1-amine structure
1019606-90-6 structure
Product Name:1-4-(Cyclopropylmethoxy)-3-fluorophenylethan-1-amine
CAS No:1019606-90-6
MF:C12H16FNO
MW:209.25994682312
CID:4567901
PubChem ID:43188975
Update Time:2025-10-31

1-4-(Cyclopropylmethoxy)-3-fluorophenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(cyclopropylmethoxy)-3-fluorophenyl]ethan-1-amine
    • 1-4-(Cyclopropylmethoxy)-3-fluorophenylethan-1-amine
    • Inchi: 1S/C12H16FNO/c1-8(14)10-4-5-12(11(13)6-10)15-7-9-2-3-9/h4-6,8-9H,2-3,7,14H2,1H3
    • InChI Key: CCNWTEVVKOBOCR-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(OCC2CC2)C(F)=C1)(N)C

Computed Properties

  • Exact Mass: 209.121592g/mol
  • Monoisotopic Mass: 209.121592g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 209.26g/mol
  • XLogP3: 2
  • Topological Polar Surface Area: 35.2Ų

1-4-(Cyclopropylmethoxy)-3-fluorophenylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B425038-10mg
1-[4-(Cyclopropylmethoxy)-3-fluorophenyl]ethan-1-amine
1019606-90-6
10mg
$ 50.00 2022-06-07
TRC
B425038-50mg
1-[4-(Cyclopropylmethoxy)-3-fluorophenyl]ethan-1-amine
1019606-90-6
50mg
$ 185.00 2022-06-07
TRC
B425038-100mg
1-[4-(Cyclopropylmethoxy)-3-fluorophenyl]ethan-1-amine
1019606-90-6
100mg
$ 295.00 2022-06-07
Enamine
EN300-107080-0.05g
1-[4-(cyclopropylmethoxy)-3-fluorophenyl]ethan-1-amine
1019606-90-6 87%
0.05g
$179.0 2023-10-28
Enamine
EN300-107080-0.1g
1-[4-(cyclopropylmethoxy)-3-fluorophenyl]ethan-1-amine
1019606-90-6 87%
0.1g
$268.0 2023-10-28
Enamine
EN300-107080-0.25g
1-[4-(cyclopropylmethoxy)-3-fluorophenyl]ethan-1-amine
1019606-90-6 87%
0.25g
$383.0 2023-10-28
Enamine
EN300-107080-0.5g
1-[4-(cyclopropylmethoxy)-3-fluorophenyl]ethan-1-amine
1019606-90-6 87%
0.5g
$601.0 2023-10-28
Enamine
EN300-107080-1.0g
1-[4-(cyclopropylmethoxy)-3-fluorophenyl]ethan-1-amine
1019606-90-6 87%
1g
$770.0 2023-06-10
Enamine
EN300-107080-2.5g
1-[4-(cyclopropylmethoxy)-3-fluorophenyl]ethan-1-amine
1019606-90-6 87%
2.5g
$1509.0 2023-10-28
Enamine
EN300-107080-5.0g
1-[4-(cyclopropylmethoxy)-3-fluorophenyl]ethan-1-amine
1019606-90-6 87%
5g
$2235.0 2023-06-10

Additional information on 1-4-(Cyclopropylmethoxy)-3-fluorophenylethan-1-amine

Introduction to Compound with CAS No. 1019606-90-6 and Product Name: 1-4-(Cyclopropylmethoxy)-3-fluorophenylethan-1-amine

The compound identified by the CAS number 1019606-90-6 and the product name 1-4-(Cyclopropylmethoxy)-3-fluorophenylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and development. The presence of both a cyclopropylmethoxy group and a fluorine substituent in the phenyl ring suggests a complex interplay of electronic and steric effects, which can influence its biological activity and pharmacokinetic properties.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutic agents. The fluorine atom, being highly electronegative, can modulate the lipophilicity, metabolic stability, and binding affinity of a molecule. In the case of 1-4-(Cyclopropylmethoxy)-3-fluorophenylethan-1-amine, the combination of a fluorine substituent with a cyclopropylmethoxy group may enhance its interaction with biological targets, making it a promising candidate for further investigation.

The structural motif of this compound is reminiscent of several known pharmacophores that have been successfully employed in the development of drugs targeting various diseases. The phenethylamine core, for instance, is a well-documented scaffold in psychotropic and cardiovascular medications. The introduction of a fluorine atom at the 3-position of the phenyl ring and a cyclopropylmethoxy group at the 4-position introduces additional complexity, which could lead to novel mechanisms of action or improved therapeutic efficacy.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex derivatives. The presence of both an amine and an ether functionality provides multiple sites for chemical modification, allowing chemists to explore diverse structural variations. This flexibility is crucial in drug discovery, as it enables the optimization of key pharmacological properties such as solubility, bioavailability, and target specificity.

In vitro studies have begun to shed light on the biological profile of 1-4-(Cyclopropylmethoxy)-3-fluorophenylethan-1-amine. Initial assays suggest that it exhibits moderate activity against certain enzymatic targets, which could be relevant for treating conditions such as inflammation or neurological disorders. The fluorine atom appears to play a critical role in mediating these interactions, likely through electronic effects that enhance binding affinity. Additionally, the cyclopropylmethoxy group may contribute to steric hindrance, influencing how the molecule fits into its target binding site.

The synthesis of this compound presents an interesting challenge due to the complexity of its structure. Traditional organic synthesis techniques must be employed to construct the phenethylamine core while introducing the fluorine and cyclopropylmethoxy substituents at specific positions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are likely required to achieve high yields and purity. The development of efficient synthetic routes will be essential for scaling up production and conducting further preclinical studies.

As research progresses, computational modeling techniques will play an increasingly important role in understanding the behavior of 1-4-(Cyclopropylmethoxy)-3-fluorophenylethan-1-amine. Molecular docking studies can predict how this molecule interacts with biological targets at an atomic level, providing insights into its mechanism of action. Additionally, quantum mechanical calculations can help elucidate the electronic structure-property relationships that govern its biological activity. These computational approaches are complementary to experimental work and can accelerate the discovery process by identifying promising derivatives early in the development pipeline.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for use in agrochemicals or as an intermediate in materials science applications. For instance, fluorinated aromatic compounds are often employed in the development of advanced polymers due to their enhanced thermal stability and chemical resistance. Exploring such unconventional applications could open up new avenues for innovation beyond healthcare.

Regulatory considerations are also an important factor in bringing this compound from laboratory research to clinical use. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines will be necessary for any future pharmaceutical applications. Additionally, thorough toxicological assessments will need to be conducted to ensure safety before human trials can begin. These steps are essential for demonstrating that 1-4-(Cyclopropylmethoxy)-3-fluorophenylethan-1-amine is both effective and safe for therapeutic use.

In conclusion,1-4-(Cyclopropylmethoxy)-3-fluorophenylethan-1-amine represents a promising entry point for developing novel therapeutic agents with unique structural features. Its potential as a precursor for more complex derivatives makes it an exciting target for further investigation by medicinal chemists worldwide. As research continues to uncover new applications and synthetic strategies, this compound is poised to make significant contributions to both academic research and industrial development.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.